Cas no 1865-11-8 (2-Quinoxalinecarboxylic Acid Methyl Ester)

• Product Name: 2-Quinoxalinecarboxylic Acid Methyl Ester
• CAS No: 1865-11-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD02167640
• CID: 1039427
• PubChem ID: 478049
• Update Time: 2025-05-23

2-Quinoxalinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl quinoxaline-2-carboxylate
• 6-Quinoxalinecarboxylic Acid-d5
• 2-Quinoxalinecarboxy
• 2-Quinoxalinecarboxylic Acid Methyl Ester
• Quinoxaline-2-carboxylic acid methyl ester
• Chinoxalin-2-carbonsaeure-methylester
• Chinoxalin-carbonsaeure-(2)-methylester
• Methyl 2-quinoxalinecarboxylate
• QCA-Methyl ester
• -Quinoxalinecarboxylic acid Methyl ester
• 2-Quinoxalinecarboxylic acid, methyl ester
• 2-carbomethoxyquinoxaline
• MLS000550221
• Methyl 2-quinoxalinecarboxylate #
• KDPBLDOVCGAWNQ-UHFFFAOYSA-N
• HMS2325H06
• SY032313
• SMR0001138
• 1865-11-8
• SCHEMBL4277314
• CS-W002890
• 2-Quinoxalinecarboxylic Acid Methyl Ester; Methyl Quinoxaline-2-carboxylate
• DTXSID60333043
• DB-086170
• AS-5306
• SMR000113800
• MFCD02167640
• AKOS006241443
• Methylquinoxaline-2-carboxylate
• CHEMBL153336
• AB-323/13887484
• DTXCID90284135

• MDL： MFCD02167640
• Inchi： 1S/C10H8N2O2/c1-14-10(13)9-6-11-7-4-2-3-5-8(7)12-9/h2-6H,1H3
• InChI Key： KDPBLDOVCGAWNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1

Experimental Properties

• PSA: 52.08000
• LogP: 1.41640

2-Quinoxalinecarboxylic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Quinoxalinecarboxylic Acid Methyl Ester

Comprehensive Overview of 2-Quinoxalinecarboxylic Acid Methyl Ester (CAS No. 1865-11-8): Properties, Applications, and Research Insights

2-Quinoxalinecarboxylic Acid Methyl Ester (CAS 1865-11-8), a heterocyclic organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its versatile quinoxaline backbone. This ester derivative is structurally characterized by a methyl ester group attached to the quinoxaline-2-carboxylic acid framework, offering unique reactivity for synthetic modifications. Researchers frequently explore its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and fluorescence probes.

Recent trends in organic synthesis highlight the growing demand for heterocyclic building blocks like 2-Quinoxalinecarboxylic Acid Methyl Ester. Its CAS 1865-11-8 identifier is often searched in conjunction with terms such as "quinoxaline derivatives solubility" or "methyl ester hydrolysis conditions," reflecting user interest in its physicochemical properties and synthetic utility. The compound's molecular weight (218.2 g/mol) and melting point (145–148°C) are critical parameters for laboratory applications.

In the context of green chemistry, 2-Quinoxalinecarboxylic Acid Methyl Ester has been investigated for eco-friendly catalytic reactions. A 2023 study demonstrated its efficacy in palladium-catalyzed cross-coupling, aligning with the industry's shift toward sustainable methodologies. This aligns with frequent search queries like "quinoxaline esters in green synthesis" or "CAS 1865-11-8 catalytic applications."

The compound's fluorescence properties make it valuable in material science, particularly in designing OLED materials and chemosensors. Its extended π-conjugation system enables tunable emission wavelengths, a feature often explored in peer-reviewed journals. Users searching for "quinoxaline-based fluorophores" or "methyl ester photophysical data" will find this compound highly relevant.

From a regulatory perspective, 2-Quinoxalinecarboxylic Acid Methyl Ester (CAS 1865-11-8) complies with major chemical inventories like REACH and TSCA, ensuring its accessibility for industrial R&D. Analytical methods such as HPLC purity testing (typically >98%) and NMR characterization are well-documented, addressing common queries about "quinoxaline ester analytical standards."

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry, areas gaining traction in academic publications. The compound's structural adaptability positions it as a candidate for addressing emerging challenges in drug discovery and functional materials.